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Compound of Interest

Compound Name: Perfluorooctadecanoic acid

Cat. No.: B101006 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Perfluorooctadecanoic acid (PFODA) is a long-chain per- and polyfluoroalkyl substance

(PFAS) of significant environmental concern due to its persistence, bioaccumulative potential,

and suspected adverse health effects.[1] Accurate quantification of PFODA in complex matrices

like soil is crucial for environmental monitoring and risk assessment.[1] Solid-phase extraction

(SPE) is a widely adopted sample preparation technique that effectively isolates and

concentrates PFODA from soil extracts, enabling sensitive and reliable analysis by liquid

chromatography with tandem mass spectrometry (LC-MS/MS).[2][3] This application note

provides a detailed protocol for the extraction of PFODA from soil using weak anion exchange

(WAX) SPE cartridges.

Data Presentation

The following table summarizes typical performance data for the analysis of PFAS in soil using

SPE-based methods. While specific data for PFODA can vary depending on the soil matrix and

analytical instrumentation, these values provide a general expectation of method performance.
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Analyte Class
Spiking
Concentration
(ng/g)

Average Recovery
(%)

Relative Standard
Deviation (RSD)
(%)

Long-Chain PFAS 0.625 99.9 13.5

Long-Chain PFAS 2.5 95.4 Not Specified

General PFAS
2 ng/mL (in final

extract)
75.1 - 100.0 Not Specified

Data compiled from studies analyzing a broad range of PFAS, including long-chain compounds

similar to PFODA.[4]

Experimental Protocols

This section details the methodology for the extraction and cleanup of PFODA from soil

samples.

Materials and Reagents

Solvents: Methanol (MeOH), Acetonitrile (ACN) (LC-MS grade or equivalent)

Reagents: Ammonium hydroxide (NH₄OH), Acetic acid, Formic acid

Water: High-purity, PFAS-free water (e.g., Milli-Q or equivalent)

Standards: Native PFODA standard and an isotopically labeled internal standard (e.g., ¹³C-

PFODA)

SPE Cartridges: Weak Anion Exchange (WAX) cartridges[2][5]

Equipment: Polypropylene centrifuge tubes (15 mL and 50 mL), vortex mixer, sonicator,

centrifuge, nitrogen evaporator, LC-MS/MS system.

Sample Preparation and Extraction

Sample Weighing: Accurately weigh approximately 2 grams of homogenized soil into a 50

mL polypropylene centrifuge tube.[1]
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Fortification: Spike the sample with an appropriate volume of the isotopically labeled internal

standard solution. This is crucial for monitoring extraction efficiency and correcting for matrix

effects.[1]

Solvent Addition: Add 10 mL of 1% ammonium hydroxide in methanol to the centrifuge tube.

[4]

Extraction: Vortex the sample for 1 minute, followed by sonication in a water bath for 15

minutes.[1] For thorough extraction, samples can be tumbled for 1 hour.[4]

Centrifugation: Centrifuge the sample at approximately 4000 rpm for 10 minutes.[1]

Supernatant Collection: Carefully decant the supernatant into a clean polypropylene tube.[1]

Solid-Phase Extraction (SPE) Protocol

The following protocol is for a standard WAX SPE cartridge.

Conditioning:

Pass 4 mL of 0.1% ammonium hydroxide in methanol through the WAX cartridge.[2]

Follow with 4 mL of methanol.[2]

Finally, equilibrate the cartridge with 4 mL of high-purity water.[2]

Loading:

Load the soil extract supernatant onto the conditioned SPE cartridge.[1] Maintain a slow

and steady flow rate of approximately 1-2 drops per second.[1]

Washing:

Wash the cartridge with 4 mL of a buffered wash solution (e.g., 25 mM acetate buffer at pH

4) to remove potential interferences.[2]

Follow with a wash of 4 mL of 50:50 methanol/water.[2]
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Elution:

Elute the PFODA from the cartridge with 4 mL of 0.1% ammonium hydroxide in methanol

into a clean polypropylene tube.[2]

Concentration and Analysis

Evaporation: Evaporate the eluate to near dryness under a gentle stream of nitrogen.[1]

Reconstitution: Reconstitute the dried extract in a known volume (e.g., 1 mL) of the initial

mobile phase for LC-MS/MS analysis.[1]

Analysis: Analyze the reconstituted sample using a liquid chromatography system coupled

with a tandem mass spectrometer (LC-MS/MS).[1]

Mandatory Visualization
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Sample Preparation & Extraction

Solid-Phase Extraction (WAX Cartridge)

Final Analysis

1. Weigh Soil Sample (2g)

2. Spike with Internal Standard

3. Add 10 mL 1% NH4OH in MeOH

4. Vortex (1 min) & Sonicate (15 min)

5. Centrifuge (4000 rpm, 10 min)

6. Collect Supernatant

7. Condition Cartridge
(Basic MeOH, MeOH, Water)

8. Load Supernatant

9. Wash Cartridge
(Acetate Buffer, MeOH/Water)

10. Elute PFODA
(0.1% NH4OH in MeOH)

11. Evaporate & Reconstitute

12. LC-MS/MS Analysis

Click to download full resolution via product page

Caption: Experimental workflow for the solid-phase extraction and analysis of PFODA in soil.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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